Cas no 299932-80-2 (5-[2-(2-Methoxy-phenyl)-ethyl]-[1,3,4]thiadiazol-2-ylamine)

• Product Name: 5-[2-(2-Methoxy-phenyl)-ethyl]-[1,3,4]thiadiazol-2-ylamine
• CAS No: 299932-80-2
• MF: C₁₁H₁₃N₃OS
• MW: 235.305420637131
• CID: 4712297
• Update Time: 2025-10-17

5-[2-(2-Methoxy-phenyl)-ethyl]-[1,3,4]thiadiazol-2-ylamine Chemical and Physical Properties

Names and Identifiers

• 5-[2-(2-Methoxy-phenyl)-ethyl]-[1,3,4]thiadiazol-2-ylamine
• 5-[2-(2-methoxyphenyl)ethyl]-1,3,4-thiadiazol-2-amine
• ASN 01917167
• MLS001208934
• HMS2833I06
• STK289626
• SMR000503243
• BB 0217187
• 5-[2-(2-Methoxy-phenyl)-ethyl]-[1,3,4]thiadiaz ol-2-ylamine

• Inchi： 1S/C11H13N3OS/c1-15-9-5-3-2-4-8(9)6-7-10-13-14-11(12)16-10/h2-5H,6-7H2,1H3,(H2,12,14)
• InChI Key： JQSSGPFBXKIZDK-UHFFFAOYSA-N
• SMILES： S1C(N)=NN=C1CCC1C=CC=CC=1OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 217
• Topological Polar Surface Area: 89.3

Additional information on 5-[2-(2-Methoxy-phenyl)-ethyl]-[1,3,4]thiadiazol-2-ylamine

Comprehensive Overview of 5-[2-(2-Methoxy-phenyl)-ethyl]-[1,3,4]thiadiazol-2-ylamine (CAS No. 299932-80-2)

5-[2-(2-Methoxy-phenyl)-ethyl]-[1,3,4]thiadiazol-2-ylamine (CAS No. 299932-80-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound belongs to the thiadiazole family, a class of heterocyclic compounds known for their diverse biological activities. The presence of a methoxy-phenyl moiety and an amine group in its structure makes it a promising candidate for further exploration in drug discovery and material science.

In recent years, the demand for novel thiadiazole derivatives has surged, driven by their applications in developing antimicrobial agents, anticancer drugs, and herbicides. Researchers are particularly interested in 5-[2-(2-Methoxy-phenyl)-ethyl]-[1,3,4]thiadiazol-2-ylamine due to its potential to interact with biological targets such as enzymes and receptors. Its CAS No. 299932-80-2 is frequently searched in scientific databases, reflecting its relevance in contemporary studies.

The synthesis of 5-[2-(2-Methoxy-phenyl)-ethyl]-[1,3,4]thiadiazol-2-ylamine involves multi-step organic reactions, including cyclization and functional group modifications. Its molecular weight and solubility properties are critical for formulation development, especially in pharmaceutical applications. The compound's stability under various conditions is also a key area of investigation, as it impacts its shelf life and efficacy.

One of the trending topics in the scientific community is the role of thiadiazole-based compounds in addressing drug-resistant infections. With the rise of antibiotic resistance, compounds like 5-[2-(2-Methoxy-phenyl)-ethyl]-[1,3,4]thiadiazol-2-ylamine are being evaluated for their ability to inhibit bacterial growth. Additionally, its potential as a herbicide aligns with the growing focus on sustainable agriculture and eco-friendly pest control solutions.

From a commercial perspective, CAS No. 299932-80-2 is often listed in chemical catalogs as a research chemical, emphasizing its use in academic and industrial laboratories. Its patent status and regulatory approvals are frequently queried by stakeholders looking to leverage its properties for product development. The compound's safety profile and toxicological data are also critical for regulatory compliance and risk assessment.

In conclusion, 5-[2-(2-Methoxy-phenyl)-ethyl]-[1,3,4]thiadiazol-2-ylamine (CAS No. 299932-80-2) represents a versatile and promising compound with broad applications in pharmaceuticals, agrochemicals, and materials science. Its unique structure and functional groups make it a valuable subject for ongoing research, particularly in addressing global challenges such as antimicrobial resistance and sustainable agriculture. As interest in thiadiazole derivatives continues to grow, this compound is poised to play a pivotal role in future innovations.